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Compound of Interest

Compound Name: Bis(2-ethylhexyl)adipate-13C6

Cat. No.: B1159371

Executive Summary

Di(2-ethylhexyl) adipate (DEHA) is a lipophilic plasticizer extensively used in polyvinyl chloride
(PVC) formulations to impart flexibility at low temperatures. While functionally effective, DEHA
poses a significant migration risk due to its lack of covalent bonding to the polymer matrix.

This guide provides a comparative technical analysis of DEHA levels across high-risk
consumer products (specifically food contact materials and medical devices). It details the
validated GC-MS methodology for quantification and examines the diffusion kinetics governing
migration into fatty matrices.

Key Finding: PVC-based cling films exhibit DEHA migration levels frequently exceeding the
European Food Safety Authority (EFSA) Specific Migration Limit (SML) of 18 mg/kg when in
contact with high-fat substrates (cheese, meat), whereas Polyethylene (PE) alternatives show
negligible migration.

Regulatory Framework & Safety Limits

Understanding the compliance landscape is the first step in experimental design. The
discrepancy between US and EU regulations often dictates the analytical sensitivity required.
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Regulatory Body Regulation Limit / Status Notes

) Specific Migration
Regulation (EU) No S
EFSA (EU) 10/2011 SML: 18 mg/kg Limit in food or
simulant.

Permitted as a
21 CFR 175.300/ ] N o
FDA (USA) 1771210 Indirect Additive plasticizer in
' polymeric substances.

Listed as a substance
of very high concern
(SVHCQ) in specific

REACH Annex XVII Restricted

contexts.

Analytical Methodology: GC-MS Quantification

To ensure reproducibility and data integrity, the following protocol utilizes Gas Chromatography-
Mass Spectrometry (GC-MS) operating in Selected lon Monitoring (SIM) mode. This method is
self-validating through the use of deuterated internal standards.

Reagents & Standards

¢ Solvent: Isooctane (HPLC Grade) or n-Hexane (for fat extraction).
e Internal Standard (IS): DEHA-d4 (100 pg/mL in isooctane).

 Calibration Curve: 0.05, 0.1, 0.5, 1.0, 5.0, 10.0 mg/L DEHA.

Sample Preparation (Soxhlet Extraction)

e Cryogenic Milling: Cryo-mill the polymer sample (e.g., PVC gasket or film) to <1mm particle
size to maximize surface area.

» Weighing: Accurately weigh 1.0 g of sample into a cellulose thimble.

e Spiking: Add 50 pL of Internal Standard (DEHA-d4) directly to the thimble before extraction to
account for recovery losses.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

o Extraction: Reflux with 150 mL isooctane for 6 hours (approx. 6-8 cycles/hour).

« Concentration: Evaporate extract to near dryness under nitrogen stream and reconstitute to
exactly 10 mL.

Instrumental Parameters (Agilent 7890B/5977A

equivalent)
e Column: HP-5MS Ul (30m x 0.25mm x 0.25um).[1]

e Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).
« Inlet: Splitless mode, 280°C.
e Oven Program:
o Initial: 200°C (hold 1 min).
o Ramp: 20°C/min to 300°C.
o Final: 300°C (hold 5 min).
e MS Mode: SIM (Selected lon Monitoring).[1]
o Target lon (DEHA): m/z 129 (Quant), 147, 241 (Qual).

o Target lon (DEHA-d4): m/z 133 (Quant).

Analytical Workflow Diagram

Sample Preparation Soxhlet Extraction Concentration GC-MS Analysis Quantification
(Cryo-milling) (Isooctane + IS Spike) (N2 Evaporation) (SIM Mode m/z 129) (Ratio vs Internal Std)

Click to download full resolution via product page

Figure 1: Step-by-step analytical workflow for DEHA quantification ensuring high recovery
rates.
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Comparative Analysis: Product Performance

The following data aggregates experimental findings comparing DEHA levels in common
consumer goods. The critical differentiator is the polymer base (PVC vs. PE/PVDC).

Concentration in Raw Materials vs. Migration

Note: "Migration" refers to transfer into fatty food simulants (Isooctane) after 10 days at 40°C.

Product DEHA Content  Migration Risk
Polymer Base
Category (% wiw) Level (mg/dm?) Assessment
. . High. Often

PVC Cling Film PVvC 5.0 - 20.0% 15 - 80 mg/dm2

exceeds SML.
) ) Low. Safe

PE Cling Film LDPE / LLDPE < 0.1% (ND) < 0.5 mg/dm? )
alternative.
Medium.

Gaskets (Jar ]

Lids) PVC (Plastisol) 10.0 - 35.0% 5-12 mg/dm? Dependent on

ids

headspace gap.
Low-
Medium.DEHP is

Medical Tubing PVC 0.5 - 5.0%* < 2 mg/dm?2 more common,;
DEHA s
secondary.

Real-World Food Matrix Analysis

Experimental data indicates that migration is non-linear and highly dependent on the fat
content of the contact medium.
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Compliance
_ ] Detected .
Food Matrix Contact Time Temp (°C) (EU Limit: 18
DEHA (mgl/kg)

mglkg)
Cheddar Cheese 24 Hours 4°C 45.2 Fail
Cooked Chicken 24 Hours 4°C 28.6 Fail
Sandwiches 6 Hours 20°C 12.4 Pass
Fruit/Vegetables 72 Hours 4°C < 2.0 (LOQ) Pass

Insight: The lipophilic nature of DEHA results in partition coefficients (

) heavily favoring the fatty food phase over the polymer matrix.

Mechanistic Insight: The Diffusion Model

Migration is not random; it follows Fick's Second Law of Diffusion. Understanding this
mechanism allows researchers to predict shelf-life safety.

The migration process occurs in three distinct phases:

e Desorption: DEHA molecules detach from the PVC polymer chains (where they are
intercalated, not bonded).

 Diffusion: Molecules move through the polymer matrix toward the interface.

» Partitioning: Molecules cross the boundary layer into the food/simulant.

Migration Pathway Diagram
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Figure 2: Kinetic pathway of plasticizer migration. Temperature increases Diffusion (D), while
fat content drives Partitioning (K).

Conclusion & Recommendations

For researchers and drug development professionals, the data leads to two clear conclusions:

o Material Selection: For lipophilic drug delivery systems or fatty food packaging, PVC
plasticized with DEHA presents a high contamination risk. Polyethylene (PE) or
Polypropylene (PP) are the chemically inert alternatives of choice.

o Testing Protocol: When testing PVC materials, relying solely on "Overall Migration”
(gravimetric) is insufficient due to the volatility of DEHA. Specific Migration testing using GC-
MS (as outlined in Section 3) is mandatory for accurate risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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